Cas no 1226448-20-9 (2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide
• CAS No: 1226448-20-9
• MF: C₂₂H₂₄N₂O₃S
• MW: 396.502564430237
• CID: 6251439
• PubChem ID: 49678086
• Update Time: 2025-07-01

2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide
• VU0529092-1
• AKOS024528613
• 1226448-20-9
• 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}benzamide
• 2-(methylthio)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzamide
• 2-methylsulfanyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide
• F5967-0095

• Inchi： 1S/C22H24N2O3S/c1-28-20-8-3-2-7-17(20)21(25)23-15-9-10-19-18(14-15)22(26)24-12-5-4-6-16(24)11-13-27-19/h2-3,7-10,14,16H,4-6,11-13H2,1H3,(H,23,25)
• InChI Key： FCNWMNZFQHOBLF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NC1C=CC2=C(C=1)C(N1CCCCC1CCO2)=O)=O

Computed Properties

• Exact Mass: 396.15076381g/mol
• Monoisotopic Mass: 396.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide

Professional Introduction to Compound with CAS No 1226448-20-9 and Product Name: 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide

The compound in question, identified by the CAS number 1226448-20-9, is a sophisticated organic molecule with a distinctive chemical structure. Its product name, 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide, highlights its complex composition, which includes a benzamide moiety linked to a tricyclic system featuring an azetidinone ring. This intricate architecture suggests potential applications in various fields of chemical and pharmaceutical research.

Recent advancements in medicinal chemistry have underscored the importance of polyfunctionalized heterocycles in drug design. The presence of multiple rings and heteroatoms in this compound not only enhances its structural complexity but also opens up possibilities for diverse biological interactions. Specifically, the tricyclic system and the azetidinone ring are regions that have garnered significant attention due to their ability to mimic natural products and exhibit unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The benzamide moiety is a well-known pharmacophore found in numerous drugs, known for its ability to interact with biological targets such as enzymes and receptors. By incorporating this moiety into a tricyclic framework, the compound may exhibit enhanced binding affinity and selectivity.

The methylsulfanyl group appended to the benzamide further contributes to the compound's complexity and may play a crucial role in modulating its biological activity. Methylsulfanyl groups are often found in biologically active molecules and have been shown to influence metabolic stability, solubility, and interaction with biological targets. In this context, the methylsulfanyl-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide structure presents an intriguing candidate for further investigation.

Recent studies have demonstrated that tricyclic compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The unique structural features of this compound, such as the tricyclic system and the azetidinone ring, make it a promising candidate for exploring these potential applications. The 9-oxa bridge within the tricyclic structure is particularly noteworthy, as it introduces oxygen into the core scaffold, which can influence electronic properties and reactivity.

In addition to its structural complexity, this compound also possesses several functional groups that may contribute to its biological activity. The benzamide moiety is known to be involved in hydrogen bonding interactions with biological targets, while the methylsulfanyl group can participate in hydrophobic interactions or form disulfide bonds under certain conditions. These features make the compound a versatile tool for investigating various pharmacological mechanisms.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The preparation of the tricyclic system involves multiple steps, including cyclization reactions and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

Once synthesized, the compound can be subjected to a range of biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with specific biological targets. The results from these studies will provide valuable insights into the compound's pharmacological profile and its potential as a lead molecule for drug development.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular modeling techniques can be used to predict how the compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize the structure for improved activity and selectivity.

In conclusion, the compound with CAS number 1226448-20-9, named 2-(methylsulfanyl)-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide, represents a fascinating example of modern medicinal chemistry innovation. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.